Cas no 110224-25-4 (Pentanamide, 5-chloro-N-(4-methylphenyl)-)

Pentanamide, 5-chloro-N-(4-methylphenyl)- structure
110224-25-4 structure
Product Name:Pentanamide, 5-chloro-N-(4-methylphenyl)-
CAS No:110224-25-4
MF:C12H16ClNO
MW:225.714542388916
CID:2885964
Update Time:2023-08-10

Pentanamide, 5-chloro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 5-chloro-N-(4-methylphenyl)-
    • Inchi: 1S/C12H16ClNO/c1-10-5-7-11(8-6-10)14-12(15)4-2-3-9-13/h5-8H,2-4,9H2,1H3,(H,14,15)
    • InChI Key: HZPWRQKBUXPSBM-UHFFFAOYSA-N
    • SMILES: ClCCCCC(NC1C=CC(C)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 188
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1
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